Cas no 15400-46-1 (5-Pyrimidinecarboxylicacid, 2-(methylthio)-4-phenoxy-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylicacid, 2-(methylthio)-4-phenoxy-, ethyl ester
• CAS No: 15400-46-1
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 168291
• PubChem ID: 295698
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 2-(methylthio)-4-phenoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 2-(methylthio)-4-phenoxy-, ethyl ester
• ethyl 2-methylsulfanyl-4-phenoxypyrimidine-5-carboxylate
• 2-methylsulfanyl-4-phenoxy-pyrimidine-5-carboxylic acid ethyl ester
• 4-Phenoxy-2-methylmercapto-pyrimidin-5-carbonsaeureethylester
• AKOS025212574
• SCHEMBL11009450
• NSC-165301
• NSC165301
• DTXSID10304288
• Ethyl 2-(methylthio)-4-phenoxypyrimidine-5-carboxylate
• 15400-46-1

• Inchi： 1S/C14H14N2O3S/c1-3-18-13(17)11-9-15-14(20-2)16-12(11)19-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： JXSLAQFMYYLPDL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(=N1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.07300
• Monoisotopic Mass: 290.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 422.8°Cat760mmHg
• Flash Point: 209.5°C
• Refractive Index: 1.604
• PSA: 86.61000
• LogP: 3.16750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers